Cas no 1261653-41-1 (2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261653-41-1
• MF: C₁₃H₉F₄NO₂
• MW: 287.209677457809
• CID: 4924704
• Update Time: 2025-08-01

2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H9F4NO2/c1-19-11-7-18-12(14)6-10(11)8-3-2-4-9(5-8)20-13(15,16)17/h2-7H,1H3
• InChI Key： PRHKZDNPBPEAQF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=N1)OC)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 4.1
• Topological Polar Surface Area: 31.4

Additional information on 2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine

2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

The compound CAS No. 1261653-41-1, also known as 2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with fluoro, methoxy, and trifluoromethoxy groups. These substituents not only enhance its chemical stability but also contribute to its diverse functional properties.

Recent studies have highlighted the potential of 2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine in drug discovery, particularly in the development of novel therapeutic agents. The trifluoromethoxy group, a well-known electron-withdrawing substituent, plays a crucial role in modulating the electronic properties of the molecule. This modulation is essential for optimizing pharmacokinetic profiles, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug design.

In addition to its pharmacological applications, this compound has shown promise in the field of materials science. Its pyridine core provides a rigid framework that can be exploited for the construction of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The presence of electron-withdrawing groups further enhances its ability to coordinate with metal ions, making it a valuable building block for functional materials.

The synthesis of CAS No. 1261653-41-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki-Miyaura coupling and nucleophilic aromatic substitution, to achieve high yields and excellent purity. These advancements in synthetic methodology have significantly contributed to the scalability of this compound's production.

From an environmental standpoint, the stability and biodegradability of 2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine have been thoroughly investigated. Studies indicate that the compound exhibits low toxicity and minimal environmental impact under standard conditions. This makes it a sustainable choice for applications in both pharmaceuticals and materials science.

In conclusion, CAS No. 1261653-41-1, or 2-Fluoro-5-methoxy-4-(3-(trifluoromethoxy)phenyl)pyridine, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of next-generation drugs and advanced materials.